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Compound of Interest

Compound Name: (R)-Aminoglutethimide

CAS No.: 55511-44-9

Cat. No.: B1669787 Get Quote

Executive Summary: The "Invisible" Hazard
While many researchers treat (R)-Aminoglutethimide similarly to general organic reagents, its

biological activity as a potent aromatase inhibitor demands a higher tier of waste management.

Unlike common solvents or buffers, this compound acts as an endocrine disruptor. Improper

disposal (e.g., drain pouring or general trash) can lead to bioactive contamination in municipal

water systems, which standard treatment plants are not designed to filter.

Critical Directive: All waste streams containing (R)-Aminoglutethimide must be classified as

Non-RCRA Hazardous Pharmaceutical Waste (at minimum) and routed for high-temperature

incineration.

Compound Identity & Hazard Profile
Effective disposal begins with accurate identification. The (R)-enantiomer is the

pharmacologically active form responsible for aromatase inhibition, making it more biologically

potent than the racemate.
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Parameter Specification

Chemical Name (R)-(+)-Aminoglutethimide

CAS Number (R-Isomer) 55511-44-9 (Note: Racemate is 125-84-8)

Molecular Formula C₁₃H₁₆N₂O₂

Physical State White to creamy white crystalline powder

Solubility
Soluble in Methanol, DMSO; Slightly soluble in

water

Key Hazards (GHS)
H360F (May damage fertility), H302 (Harmful if

swallowed), H319 (Eye Irritation)

RCRA Status

Not P-listed or U-listed.[1][2][3] Classified as

"Characteristic" or "State-Regulated" waste

depending on jurisdiction.

Operational Disposal Protocol
This protocol ensures "Cradle-to-Grave" compliance. The objective is total destruction of the

steroidogenesis-inhibiting pharmacophore via incineration.

Waste Segregation Logic
Do not mix this compound with oxidizers or strong acids in the waste stream, as this can

generate hazardous byproducts before incineration.
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Figure 1: Decision logic for segregating (R)-Aminoglutethimide waste streams. Note that

"Black Bin" is the industry standard for hazardous pharmaceutical waste.

Step-by-Step Disposal Procedures
A. Solid Waste (Powder & Contaminated Debris)

Collection: Place all weigh boats, contaminated gloves, and paper towels into a sealable

polyethylene bag (minimum 2 mil thickness).

Labeling: Label the bag clearly: "Contains (R)-Aminoglutethimide – Reproductive Toxin."

Disposal: Transfer the sealed bag into the laboratory's designated Hazardous

Pharmaceutical Waste Container (often a black or blue drum, distinct from biohazard red

bags).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1669787?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669787?utm_src=pdf-body
https://www.benchchem.com/product/b1669787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


B. Liquid Waste (Stock Solutions & HPLC Effluent)
Container: Use a compatible HDPE or glass container.

Compatibility: Ensure the liquid waste container does not contain strong oxidizers (e.g., Nitric

Acid) to prevent exothermic reactions.

Labeling: Attach a hazardous waste tag listing constituents and percentages (e.g., "Methanol

90%, (R)-Aminoglutethimide <1%").

Prohibition:NEVER pour down the sink. The compound is stable in water and will pass

through municipal filtration.

C. Empty Containers (Vials)
P-List Exemption? Since (R)-Aminoglutethimide is not P-listed (acutely hazardous), triple-

rinsing is technically sufficient to render the vial "RCRA empty."

Best Practice: However, due to the reproductive toxicity, treat empty vials as hazardous

waste. Do not attempt to wash and reuse. Discard the entire vial into the hazardous waste or

sharps container.

Spill Management & Decontamination
Accidental release of the powder poses an inhalation risk. The (R)-isomer's potency means

even small dust amounts can be biologically significant.

Deactivation Chemistry
While incineration is for final disposal, surface decontamination requires chemical oxidation.

Agent: 10% Sodium Hypochlorite (Fresh Bleach Solution).

Mechanism: Oxidative cleavage of the aminophenyl group and the glutarimide ring,

rendering the molecule pharmacologically inactive.

Spill Response Workflow
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1. ALERT & EVACUATE
Notify nearby personnel

2. DON PPE
Double nitrile gloves, N95/P100 mask,

Goggles, Lab Coat

3. CONTAIN
Cover with damp paper towels

(Prevents dust)

4. CLEANUP
Scoop material -> Bio/Chem Bag

5. DECONTAMINATE
Wipe surface with 10% Bleach
Wait 10 mins -> Water Rinse

6. REPORT
Log incident with EHS

Click to download full resolution via product page

Figure 2: Immediate response protocol for (R)-Aminoglutethimide spills.

Regulatory Compliance & Documentation
Why isn't it RCRA Listed?
The EPA's P and U lists (40 CFR 261.[4][5]33) were established decades ago and do not

include many modern or specific enantiomeric drugs. However, under the General Duty Clause,

laboratories are required to recognize known hazards.

Waste Code Assignment: If your institution requires a code for the manifest, use "Non-RCRA

Regulated Hazardous Waste" or the state-specific code for pharmaceutical waste (e.g.,

California's Code 352).

Manifest Description: "Waste Toxic Solids, Organic, n.o.s. (Aminoglutethimide)."[2][3][4][6][7]

[8][9][10][11][12][13]

Verification Checklist
SDS Access: Is the Safety Data Sheet for CAS 55511-44-9 available to all staff?

Training: Have users been briefed on the reproductive hazards?

Contractor: Does your waste hauler confirm incineration (not landfill) for this stream?

References
National Institute for Occupational Safety and Health (NIOSH).NIOSH List of Antineoplastic

and Other Hazardous Drugs in Healthcare Settings.[14][15][16] Centers for Disease Control

and Prevention. [Link]

U.S. Environmental Protection Agency (EPA).Management Standards for Hazardous Waste

Pharmaceuticals (40 CFR Part 266 Subpart P).[Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1669787?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669787?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://www.epa.gov/system/files/documents/2022-10/10_step_blueprint_guide_final_9-22.pdf
https://en.wikipedia.org/wiki/Aminoglutethimide
https://www.medkoo.com/products/4572
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://pubmed.ncbi.nlm.nih.gov/8585120/
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/545872
https://pubmed.ncbi.nlm.nih.gov/10327889/
https://pubmed.ncbi.nlm.nih.gov/19084654/
https://pubmed.ncbi.nlm.nih.gov/1175729/
https://en.wikipedia.org/wiki/Aminoglutethimide
https://www.biocrick.com/Aminoglutethimide-BCC4368.html
https://www.cdc.gov/niosh/docs/2016-161/pdfs/2016-161.pdf
https://www.malsparo.com/niosh.htm
https://www.cdc.gov/niosh/docs/2025-103/default.html
https://www.cdc.gov/niosh/topics/antineoplastic/pdf/hazardous-drugs-list_2016-161.pdf
https://www.epa.gov/hwgenerators/management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075-listing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem.Compound Summary for CID 2145: Aminoglutethimide.[12][13] National Library of

Medicine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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